9-(2,4-dimethoxyphenyl)-2-(2-methoxyphenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide
Description
9-(2,4-dimethoxyphenyl)-2-(2-methoxyphenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide is a useful research compound. Its molecular formula is C21H19N5O5 and its molecular weight is 421.413. The purity is usually 95%.
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Scientific Research Applications
Novel Electrochromic Aromatic Polyamides
Aromatic polyamides with pendent 4,4′-dimethoxy-substituted triphenylamine (TPA) units were synthesized, exhibiting strong UV-vis absorption bands and photoluminescence spectra. These compounds showed excellent thermal stability and electrochromic properties, including strong color changes upon oxidation, indicating their potential for electrochromic device applications (Cha-Wen Chang & Guey‐Sheng Liou, 2008).
Anti-inflammatory and Analgesic Agents
Compounds derived from visnaginone and khellinone exhibited significant anti-inflammatory and analgesic activities, showing potential as cyclooxygenase inhibitors. These findings suggest applications in developing new therapeutic agents for inflammation and pain management (A. Abu‐Hashem, S. Al-Hussain, & M. Zaki, 2020).
Enhanced Redox Stability and Electrochromic Performance
Aromatic polyamides incorporating (carbazol-9-yl)triphenylamine units were synthesized, showing enhanced redox stability and electrochromic performance. These materials could be solution-cast into films with high thermal stability, suggesting their suitability for electrochromic devices (Hui-min Wang & S. Hsiao, 2014).
Synthesis of Analogue Compounds
The synthesis of 4,5,8-trimethoxy-9,10-dioxo-9,10-dihydroanthracene-2-carboxylic acid, an analogue of rhein, was detailed. This work contributes to the understanding of synthetic methodologies for producing novel compounds with potential therapeutic applications (W. M. Owton, M. Brunavs, Martin Victor Miles, D. Dobson, & D. J. Steggles, 1995).
properties
IUPAC Name |
9-(2,4-dimethoxyphenyl)-2-(2-methoxyphenyl)-8-oxo-7H-purine-6-carboxamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H19N5O5/c1-29-11-8-9-13(15(10-11)31-3)26-20-17(24-21(26)28)16(18(22)27)23-19(25-20)12-6-4-5-7-14(12)30-2/h4-10H,1-3H3,(H2,22,27)(H,24,28) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IKYVNXTYUGWLKF-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=C(C=C1)N2C3=NC(=NC(=C3NC2=O)C(=O)N)C4=CC=CC=C4OC)OC |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H19N5O5 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
421.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
9-(2,4-dimethoxyphenyl)-2-(2-methoxyphenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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